Optec

• CAS No.: 121869-88-3
• Molecular Formula: C9H7N3S2
• Synonyms: Optec

Description

The term "Optec" (or "this compound" in some contexts) appears across multiple domains, reflecting its diverse applications:

• Vision Testing: The this compound 6500 vision tester is widely used in ophthalmology to measure contrast sensitivity function (CSF) under varying conditions (e.g., glare, distance) .
• Dental Materials: this compound porcelain is a dental ceramic material whose bending strength is influenced by surface treatments like glaze firing and polishing .
• Environmental Monitoring: In aerosol analysis, this compound (Optical Elemental Carbon) refers to a method measuring graphitic carbon via optical transmittance at 660 nm, contrasting with thermal EC (elemental carbon quantified via oxidation) .
• Medical Devices: this compound Endoscopy Systems produces urological and medical monopolar electrodes, competing in the global healthcare market .
• Engineering: KU Leuven’s this compound Center focuses on optimization algorithms for sustainable energy systems, such as airborne wind energy .

This article focuses on This compound in environmental science and This compound porcelain in materials science, where comparative data are most robust.

Comparison with Similar Compounds

Comparison with Similar Compounds/Methods

Environmental Monitoring: OptEC vs. Thermal EC and Black Carbon (BC)

This compound is a critical metric in aerosol studies, often compared to thermal EC (quantified via thermal-optical analysis) and BC (measured via light absorption in devices like the Aethalometer). Key findings from EPA and independent studies include:

Table 1: Methodological Comparison of this compound, Thermal EC, and BC

Parameter	This compound (Sunset)	Thermal EC (Sunset/CSN)	BC (Aethalometer)
Detection Limit	Lower	Higher	Moderate
Measurement Basis	Optical transmittance	Thermal oxidation	Optical attenuation
Correlation with CSN EC	High (r² = 0.95)	Moderate (scatter)	N/A
Mean Ratio (vs. BC)	0.57	0.46–1.68	N/A

Key Findings :

• Precision : this compound showed better agreement with CSN EC (slope = 1.06 for OC; r² = 0.97–0.98) than thermal EC, which exhibited significant scatter due to operational challenges (e.g., filter contamination) .
• Detection Limits : this compound’s lower detection limit (<0.2 µg/m³) enabled reliable measurements in low-concentration environments, outperforming thermal EC .
• BC Comparison : this compound consistently underestimated BC by ~43% (mean ratio = 0.57), while thermal EC varied widely (e.g., 0.46 in St. Louis vs. 1.68 in Houston due to instrumentation errors) .

Table 2: Site-Specific Performance of this compound vs. BC

Site	This compound/BC Ratio	Thermal EC/BC Ratio	Notes
Washington, D.C.	0.67	0.60	High correlation (r² > 0.82)
St. Louis	0.47	0.46	Operational issues post-2014
Houston	0.57	1.68	NDIR errors inflated thermal EC

Dental Materials: this compound Porcelain vs. Surface Treatments

This compound porcelain’s bending strength was tested under four surface treatments, revealing significant variations:

Table 3: Bending Strength of this compound Porcelain by Surface Treatment

Treatment	Bending Strength (kg/cm²)
Glaze firing after polishing	914
Polishing with alumina powder	831
Glaze firing (untreated)	763
Polishing with emery paper (#150)	705

Key Findings :

• Surface roughness directly reduced strength, with emery-polished specimens showing the lowest strength (705 kg/cm²).
• Glaze firing post-polishing maximized strength (914 kg/cm²), highlighting the importance of post-processing in dental applications .